Cas no 608515-71-5 (8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid)

• Product Name: 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid
• CAS No: 608515-71-5
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 4063584
• PubChem ID: 69523013
• Update Time: 2025-10-29

8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinecarboxylic acid, 8-fluoro-3-methoxy-
• 8-fluoro-3-methoxyisoquinoline-5-carboxylic acid
• 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid
• starbld0043194
• 608515-71-5
• SCHEMBL5658966

• Inchi： 1S/C11H8FNO3/c1-16-10-4-7-6(11(14)15)2-3-9(12)8(7)5-13-10/h2-5H,1H3,(H,14,15)
• InChI Key： XALKFJFWINWSRI-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(O)=O)=CC=C2F)C=C(OC)N=1

Computed Properties

• Exact Mass: 221.04882128Da
• Monoisotopic Mass: 221.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid

Introduction to 8-Fluoro-3-Methoxy-Isoquinoline-5-Carboxylic Acid (CAS No. 608515-71-5)

8-Fluoro-3-methoxy-isoquinoline-5-carboxylic acid (CAS No. 608515-71-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a fluoro and methoxy group in its structure adds to its unique chemical and biological characteristics, making it a valuable candidate for various therapeutic applications.

The chemical structure of 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid consists of an isoquinoline ring with a fluorine atom at the 8-position and a methoxy group at the 3-position. The carboxylic acid functionality at the 5-position further enhances its reactivity and potential for forming derivatives. This combination of functional groups provides a versatile platform for chemical modifications, which can be tailored to optimize pharmacological properties such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid has also been investigated for its antiviral activity. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several viruses, including influenza A and hepatitis C viruses. The mechanism of action involves interference with viral entry and replication processes, making it a potential lead compound for the development of antiviral drugs.

The anticancer potential of 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has shown promising results against breast cancer, colon cancer, and leukemia cell lines. These findings underscore its potential as a novel anticancer agent and warrant further investigation in clinical trials.

Beyond its direct therapeutic applications, 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable building block in organic synthesis, particularly in the development of new drugs and pharmaceuticals. Chemists can leverage its unique properties to design compounds with enhanced efficacy and reduced side effects.

The synthesis of 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid typically involves multi-step processes that include ring formation, functional group introduction, and purification steps. Advanced synthetic methods such as transition-metal-catalyzed reactions and microwave-assisted synthesis have been employed to improve yield and efficiency. These methods not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

In conclusion, 8-fluoro-3-methoxy-isoquinoline-5-carboxylic acid (CAS No. 608515-71-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a valuable candidate for developing new treatments for inflammatory diseases, viral infections, and cancer. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a promising molecule for future drug discovery efforts.